Cas no 30293-82-4 (methyl N-(oxomethylene)alaninate)

• Product Name: methyl N-(oxomethylene)alaninate
• CAS No: 30293-82-4
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD00191530
• CID: 304130
• PubChem ID: 7019162
• Update Time: 2025-05-30

methyl N-(oxomethylene)alaninate Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-2-ISOCYANATOPROPIONIC ACID METHYL ESTER
• Methyl (S)-(-)-2-Isocyanatopropionate
• Methyl N-(oxomethylene)alaninate
• Propanoicacid, 2-isocyanato-, methyl ester, (2S)-
• (S)-2-isocyanatopropionic acid methyl ester
• AC1Q41I7
• alanine methyl ester isocyanate
• ANW-26819
• CTK4G4808
• KB-05004
• N-carbonyl-L-alanine methyl ester
• MFCD00191530
• I0465
• Methyl N-(oxomethylidene)-L-alaninate
• 30293-82-4
• DTXSID10427082
• SCHEMBL2588666
• J-017889
• methyl N-(oxomethylidene)alaninate
• AKOS006237427
• BS-22257
• methyl(S)-(-)-2-isocyanatopropionate
• ZYILYULSVKLHKZ-BYPYZUCNSA-N
• Methyl (2S)-2-isocyanatopropanoate, AldrichCPR
• AKOS015853888
• Propanoic acid, 2-isocyanato-, methyl ester, (2S)-
• (S)-(-)-2-ISOCYANATOPROPIONICACIDMETHYLESTER
• methyl (2S)-2-isocyanatopropanoate
• EN300-272993
• T72257
• (s)-methyl 2-isocyanatopropanoate
• Propanoic acid, 2-isocyanato-, methyl ester, (S)-
• methyl N-(oxomethylene)alaninate

• MDL： MFCD00191530
• Inchi： 1S/C5H7NO3/c1-4(6-3-7)5(8)9-2/h4H,1-2H3/t4-/m0/s1
• InChI Key： ZYILYULSVKLHKZ-BYPYZUCNSA-N
• SMILES： O(C)C([C@H](C)N=C=O)=O

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1,12 g/cm3
• Boiling Point: 61°C/15mmHg(lit.)
• Refractive Index: -22.5 ° (C=neat)
• PSA: 55.73
• Solubility: Not determined

methyl N-(oxomethylene)alaninate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206 6.1/PG III
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl N-(oxomethylene)alaninate

Research Brief on Methyl N-(oxomethylene)alaninate (CAS: 30293-82-4) in Chemical Biology and Pharmaceutical Applications

Methyl N-(oxomethylene)alaninate (CAS: 30293-82-4) is a chemically modified alanine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its oxomethylene functional group, serves as a versatile building block in the synthesis of bioactive molecules and peptide mimetics. Recent studies have explored its utility in drug design, particularly in the development of enzyme inhibitors and prodrugs, owing to its unique reactivity and structural properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of methyl N-(oxomethylene)alaninate as a precursor in the synthesis of novel protease inhibitors. The researchers utilized this compound to introduce a reactive electrophilic moiety into peptide backbones, enabling the formation of covalent inhibitors targeting SARS-CoV-2 main protease. The study demonstrated that derivatives of methyl N-(oxomethylene)alaninate exhibited potent inhibitory activity with IC50 values in the nanomolar range, highlighting its potential in antiviral drug development.

In addition to its applications in drug discovery, methyl N-(oxomethylene)alaninate has been employed in chemical biology for protein labeling and modification. A recent Nature Chemical Biology article (2024) described its use as a bioorthogonal handle for site-specific protein conjugation. The oxomethylene group was shown to react selectively with hydrazide-functionalized probes under physiological conditions, enabling efficient labeling of target proteins in live cells. This approach offers advantages over traditional methods, such as improved kinetics and reduced off-target effects.

The synthetic accessibility of methyl N-(oxomethylene)alaninate has also been a focus of recent research. A 2024 Organic Letters publication reported an improved synthetic route starting from commercially available L-alanine, achieving higher yields (85%) and better stereocontrol compared to previous methods. This advancement is particularly significant for scaling up production for pharmaceutical applications, where both cost-effectiveness and purity are critical factors.

Despite these promising developments, challenges remain in the broader application of methyl N-(oxomethylene)alaninate. Stability studies have shown that the compound can undergo hydrolysis under certain conditions, which may limit its utility in some biological contexts. Current research efforts are directed toward developing more stable analogs while maintaining the desirable reactivity profile of the parent compound.

Looking forward, methyl N-(oxomethylene)alaninate continues to be a valuable tool in chemical biology and medicinal chemistry. Its unique combination of reactivity and structural features positions it as a key intermediate for developing next-generation therapeutics and chemical probes. Ongoing research is expected to further expand its applications, particularly in targeted drug delivery systems and activity-based protein profiling.